Cas no 2229651-44-7 (4,4-difluorobut-2-en-1-ol)

• Product Name: 4,4-difluorobut-2-en-1-ol
• CAS No: 2229651-44-7
• MF: C₄H₆F₂O
• MW: 108.086648464203
• CID: 6259576
• PubChem ID: 165637052
• Update Time: 2025-05-19

4,4-difluorobut-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluorobut-2-en-1-ol
• EN300-2004642
• 2229651-44-7

• Inchi： 1S/C4H6F2O/c5-4(6)2-1-3-7/h1-2,4,7H,3H2/b2-1+
• InChI Key： ASQDCXUBEKUMSY-OWOJBTEDSA-N
• SMILES： FC(/C=C/CO)F

Computed Properties

• Exact Mass: 108.03867113g/mol
• Monoisotopic Mass: 108.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 60.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-difluorobut-2-en-1-ol

Introduction to 4,4-difluorobut-2-en-1-ol (CAS No: 2229651-44-7)

4,4-difluorobut-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229651-44-7, is a fluorinated diene alcohol that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its bifluorinated substituents and conjugated double bond system, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of complex molecules. Its molecular structure, featuring a highly reactive alkenol group and electron-withdrawing fluorine atoms, positions it as a versatile building block for the development of novel agrochemicals, materials, and potentially bioactive compounds.

The significance of 4,4-difluorobut-2-en-1-ol lies in its ability to participate in a wide range of chemical transformations, including Diels-Alder reactions, cross-coupling reactions, and nucleophilic additions. These reactions are fundamental to modern organic synthesis, enabling the construction of intricate molecular architectures with precision and efficiency. The presence of fluorine atoms in the molecule not only influences its reactivity but also enhances its metabolic stability and lipophilicity, attributes that are highly desirable in pharmaceutical applications.

In recent years, there has been growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic properties and improved binding affinities. 4,4-difluorobut-2-en-1-ol is no exception and has been explored in several cutting-edge research projects. For instance, studies have demonstrated its utility in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. These heterocycles have shown promise as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The ability to incorporate fluorine into these structures not only enhances their potency but also provides a means to modulate their pharmacological profiles.

One of the most compelling aspects of 4,4-difluorobut-2-en-1-ol is its role as a precursor in the preparation of functionalized dienes. Dienes are crucial components in polymer chemistry and material science, where they contribute to the formation of cross-linked networks and copolymerization reactions. The introduction of fluorine substituents into these dienes can lead to materials with enhanced thermal stability and mechanical strength. This has opened up new avenues for the development of advanced materials such as high-performance polymers and specialty coatings.

The synthetic pathways to 4,4-difluorobut-2-en-1-ol have also been refined through recent advancements in catalytic methods. Transition metal-catalyzed reactions, particularly those involving palladium and copper complexes, have enabled more efficient and selective constructions of the desired fluorinated diene backbone. These methods often require mild reaction conditions and minimal byproduct formation, aligning with the principles of green chemistry. The optimization of these processes not only improves yield but also reduces environmental impact, making 4,4-difluorobut-2-en-1-ol a more sustainable choice for industrial applications.

From a pharmaceutical perspective, the unique electronic properties of 4,4-difluorobut-2-en-1-ol make it an attractive scaffold for drug discovery. The conjugated system can interact with biological targets in ways that simple alcohols or alkenes cannot. This has led to innovative approaches in medicinal chemistry where fluorinated dienes are used to design molecules with enhanced binding affinity and selectivity. For example, derivatives of this compound have been investigated as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier more effectively than non-fluorinated analogs.

The versatility of 4,4-difluorobut-2-en-1-ol extends beyond its role as a synthetic intermediate. It has also been employed in photochemical studies due to its ability to undergo photoinduced reactions under controlled conditions. These reactions can lead to the formation of novel functional groups or stereocenters, expanding the toolkit available to synthetic chemists. The integration of photoredox catalysis with traditional organic transformations has opened up new possibilities for constructing complex molecules with high precision.

In conclusion, 4 , 4 - difluoro but - 2 - en - 1 - ol ( CAS No: 2229651 - 44 - 7) represents a significant advancement in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity profile make it an indispensable tool for researchers developing new materials and pharmaceuticals. As our understanding of fluorine chemistry continues to evolve, 4 , 4 - difluoro but - 2 - en - 1 - ol is poised to play an even greater role in shaping the future of chemical innovation.